Cas no 900284-70-0 (2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol)

• Product Name: 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol
• CAS No: 900284-70-0
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• CID: 5425037
• Update Time: 2025-10-28

2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(2-imino-5-phenyl-1,2-dihydropyrimidin-4-yl)phenol
• Phenol, 2-(2-amino-5-phenyl-4-pyrimidinyl)-5-(phenylmethoxy)-
• 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol

• Inchi： 1S/C23H19N3O2/c24-23-25-14-20(17-9-5-2-6-10-17)22(26-23)19-12-11-18(13-21(19)27)28-15-16-7-3-1-4-8-16/h1-14,27H,15H2,(H2,24,25,26)
• InChI Key： MFOLFNOAAAKJMQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2)=CC=C1C1C(C2=CC=CC=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol

Professional Introduction to Compound with CAS No. 900284-70-0 and Product Name: 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol

The compound with the CAS number 900284-70-0 and the product name 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a pyrimidine core and phenolic functionalities, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel pharmaceutical agents. The presence of a pyrimidine ring in this compound not only contributes to its stability but also enhances its binding affinity to biological targets. Pyrimidine derivatives are well-documented for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The specific arrangement of atoms in 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol suggests potential interactions with enzymes and receptors, making it a valuable scaffold for structure-based drug design.

The benzyloxy group attached to the phenol moiety introduces additional functionality that can modulate the pharmacokinetic properties of the compound. This modification can influence solubility, metabolic stability, and cellular uptake, all of which are critical factors in drug development. The combination of an amino group on the pyrimidine ring and a benzyloxy-substituted phenol creates a diverse chemical landscape that can be exploited to develop molecules with enhanced efficacy and reduced toxicity.

In the context of current research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The structural features of 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol make it a candidate for targeting such interactions, which are often difficult to address with traditional small-molecule drugs. By designing molecules that can disrupt or enhance specific PPIs, researchers aim to develop treatments for complex diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological targets at the molecular level underscores its potential as a lead compound in medicinal chemistry.

Advances in computational chemistry have enabled more sophisticated virtual screening methods to identify promising drug candidates. The three-dimensional structure of 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol, along with its known physicochemical properties, can be used to predict its binding affinity to various biological targets. This approach has significantly reduced the time and cost associated with drug discovery by allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the pyrimidine ring followed by functionalization with an amino group and a benzyloxy-substituted phenol demonstrates the versatility of current synthetic methodologies. These techniques have been refined over decades and are now capable of producing complex molecules with high precision and yield. The ability to synthesize such intricate structures is crucial for advancing pharmaceutical research and developing new therapies.

Evaluation of the pharmacological properties of 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol is ongoing in several research laboratories. Initial studies have shown promising results regarding its interaction with target proteins and its potential therapeutic effects. These findings are encouraging but require further validation through preclinical studies before moving into human trials. The rigorous testing process ensures that only compounds with demonstrated safety and efficacy reach patients, minimizing risks associated with new drug development.

The impact of this compound extends beyond its immediate therapeutic applications. Its unique structure serves as an inspiration for designing new generations of pharmaceutical agents. By understanding how different functional groups influence the biological activity of a molecule, chemists can develop libraries of compounds with tailored properties. This iterative process is fundamental to innovation in drug discovery and underscores the importance of basic research in advancing medical science.

Collaboration between academic institutions, pharmaceutical companies, and biotech firms is essential for translating laboratory discoveries into clinical reality. The development of 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol exemplifies this collaborative approach, where expertise from multiple disciplines converges to create novel therapeutics. Such partnerships accelerate progress by leveraging complementary resources and knowledge bases, ultimately benefiting patients who need new treatment options.

The future prospects for this compound remain bright as research continues to uncover new applications for it. Emerging technologies such as high-throughput screening (HTS) and artificial intelligence (AI) are expected to further enhance drug discovery efforts by providing faster and more accurate methods for identifying promising candidates. As these technologies evolve, compounds like 2-(2-amino-5-phenylpyrimidin-4-yl)-5-(benzyloxy)phenol will play an increasingly important role in addressing unmet medical needs.